Cas no 338397-78-7 (3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}-1-(4-chlorophenyl)urea)

• Product Name: 3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}-1-(4-chlorophenyl)urea
• CAS No: 338397-78-7
• MF: C₁₇H₁₁Cl₂F₃N₄O
• MW: 415.196651697159
• CID: 5740615
• PubChem ID: 3458385
• Update Time: 2023-11-10

3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}-1-(4-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrol-2-yl}-1-(4-chlorophenyl)urea
• N-(4-chlorophenyl)-N'-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl}urea
• 2H-053
• 338397-78-7
• AKOS005084871
• 1-(4-chlorophenyl)-3-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrol-2-yl]urea
• N-(4-CHLOROPHENYL)-N'-(1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-1H-PYRROL-2-YL)UREA
• Urea, N-(4-chlorophenyl)-N'-[1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrol-2-yl]-

• Inchi： 1S/C17H11Cl2F3N4O/c18-11-3-5-12(6-4-11)24-16(27)25-14-2-1-7-26(14)15-13(19)8-10(9-23-15)17(20,21)22/h1-9H,(H2,24,25,27)
• InChI Key： XLXITIMQVHZQCN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1NC(NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 414.0262009g/mol
• Monoisotopic Mass: 414.0262009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59Ų